1-(4-(benzyloxy)phenyl)-4-(4-phenylthiazol-2-yl)-1H-1,2,3-triazol-5-amine

• IUPAC Name: 3-(4-phenylmethoxyphenyl)-5-(4-phenyl-1,3-thiazol-2-yl)triazol-4-amine
• InChI: InChI=1S/C24H19N5OS/c25-23-22(24-26-21(16-31-24)18-9-5-2-6-10-18)27-28-29(23)19-11-13-20(14-12-19)30-15-17-7-3-1-4-8-17/h1-14,16H,15,25H2
• InChI Key: ABAMVAVZRDTJLD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)N3C(=C(N=N3)C4=NC(=CS4)C5=CC=CC=C5)N
• Molecular Formula: C24H19N5OS
• Molecular Weight: 425.5 g/mol

Description

1-(4-(benzyloxy)phenyl)-4-(4-phenylthiazol-2-yl)-1H-1,2,3-triazol-5-amine, also known as BPTA, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicinal chemistry. BPTA is a triazole-based compound that has been synthesized using a combination of organic chemistry techniques.

Scientific Research Applications

Electronic Structures and Ligand Analysis

• Triazole derivatives, including those similar to the compound , have been studied for their unique electronic structures and ligand properties. For example, Ni(II) complexes with triazole ligands exhibit distorted octahedral environments and interesting magnetometric and spectroscopic characteristics (Schweinfurth et al., 2013).

Pharmacological Potential

• Certain triazole compounds have demonstrated potential in pharmacological applications. For instance, specific derivatives have shown anti-hepatitis B activity, confirmed through molecular docking studies and in vitro experiments (Ivachtchenko et al., 2019).

Antimicrobial Activities

• Triazole derivatives are frequently researched for their antimicrobial properties. A variety of such compounds have been synthesized and shown promising results against various bacterial strains, suggesting a broad spectrum of potential antimicrobial applications (Idrees, Kola, & Siddiqui, 2019).

Catalysis and Chemical Bonding

• The use of triazole derivatives in catalysis, especially in complexes with metals like Ruthenium, has been explored. These compounds can significantly influence the efficiency and selectivity of reactions such as hydrogenation of ketones (Saleem et al., 2013).

Crystal Structure Analysis

• The crystal structures of certain triazole derivatives, including their conformation and hydrogen bonding, have been extensively studied. This research provides insights into the molecular architecture and potential applications in materials science (Li, Liu, Ma, & Dong, 2012).

Electrochemical Properties

• Research on benzotriazole and triphenylamine-based copolymers, which are structurally related to the compound , has revealed their promising electrochromic properties. Such materials are considered valuable for applications in electrochromic devices (Hacioglu, Toksabay, Şendur, & Toppare, 2014).